Cas no 469-28-3 (Gmelinol)

Gmelinol structure
Gmelinol structure
Product Name:Gmelinol
CAS No:469-28-3
MF:C22H26O7
MW:402.437647342682
CID:930611
PubChem ID:235321
Update Time:2025-04-19

Gmelinol Chemical and Physical Properties

Names and Identifiers

    • 3,6-bis(3,4-dimethoxyphenyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-ol
    • NCGC00169510-01
    • CHEMBL151210
    • MEGxp0_001305
    • AKOS040739799
    • BRD-A78568711-001-01-8
    • Gmelinol
    • HMS2269J13
    • NSC404536
    • 1,4-bis(3,4-dimethoxyphenyl)dihydro-1h,3h-furo[3,4-c]furan-3a(4h)-ol
    • CHEBI:193020
    • Compound NP-004446
    • DTXSID20284289
    • MLS000863562
    • 3,6-bis(3,4-dimethoxyphenyl)-3,4,6,6a-tetrahydro-1H-uro[3,4-c]uran-3a-ol
    • SMR000440702
    • NSC36565
    • ACon1_001274
    • Q15720549
    • 469-28-3
    • SCHEMBL26186889
    • Inchi: 1S/C22H26O7/c1-24-16-7-5-13(9-18(16)26-3)20-15-11-28-21(22(15,23)12-29-20)14-6-8-17(25-2)19(10-14)27-4/h5-10,15,20-21,23H,11-12H2,1-4H3
    • InChI Key: MEIWPHMJWJAVIY-UHFFFAOYSA-N
    • SMILES: O1CC2C(C3C=CC(=C(C=3)OC)OC)OCC2(C1C1C=CC(=C(C=1)OC)OC)O

Computed Properties

  • Exact Mass: 402.16785316g/mol
  • Monoisotopic Mass: 402.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 75.6Ų
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